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Padnarsertib batch-to-batch consistency
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Compound Focus: Padnarsertib

CAS No.: 1643913-93-2

Cat. No.: S531886

Chemical & Physical Batch Data

While not a formal consistency study, the manufacturer provides analytical data for specific batches which

can serve as a baseline for your own comparisons.

Table 1: Documented Batch Analysis for Padnarsertib (KPT-9274)

Parameter Batch S844402 [1] Batch S844403 [2]

Catalog Number S8444 S8444

Purity (HPLC) 98.31% Information missing from sources
Structure Confirmation Consistent with structure (NMR) Information missing from sources
Molecular Formula C35H29F3N40s3 [3] C35H29F3N40s3 [2]

Molecular Weight 610.62 g/mol [3] 610.62 g/mol [2]

CAS Number 1643913-93-2 [3] 1643913-93-2 [2]

Researcher's Guide to Ensuring Batch Consistency
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Since direct data is unavailable, you can implement the following quality control practices in your lab to

ensure reliable experimental results.

Table 2: Key Quality Control Checkpoints for Incoming Batches

Checkpoint

Description

Action

Certificate of
Analysis (CoA)

Solubility Profile

Bioactivity
Validation

Always request the CoA for every batch
purchased. Verify critical parameters like purity.

Test solubility in your standard experimental
solvents (e.g., DMSO) per the datasheet [3] [2].

Perform a small-scale pilot assay to confirm the
biological activity matches your expected dose-
response curve.

Compare CoAs between
batches to identify
variations.

Inconsistent dissolution can
indicate a quality issue.

This is the ultimate
functional test for
consistency.

Experimental Protocols for Functional Consistency

Beyond physical checks, confirming functional consistency is crucial. Here are core protocols based on

published research using Padnarsertib.

In Vitro Functional Assay: Cell Migration & Invasion

This protocol is adapted from studies investigating Padnarsertib's effect on cancer cell lines [3] [2].

Cell Lines Used: 786-0, ACHN, Caki-1, and U-2 OS cells.
Compound Concentrations: 1 yM and 5 uM Padnarsertib.
Incubation Time: 12 hours.

Methodology:

o Migration Assay: Seed (1.5 \times 10"4) cells on polycarbonate filters in a transwell chamber.
Add Padnarsertib in growth medium to both upper and lower wells.

o Invasion Assay: Coat filters with Matrigel. Seed (2.5 \times 1074) cells onto the Matrigel and
incubate for 20 hours.
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o Analysis: After incubation, remove cells from the upper side with a cotton swab. Fix cells on
the lower side with methanol, stain with Giemsa solution, and count under a light microscope
(10x magnification).

In Vivo Dosing Protocol

This animal study protocol demonstrates efficacy and can be used to benchmark new batches in vivo [3] [2]

[4].

Animal Model: Nude mice with 786-O (VHL-mut) human renal cell carcinoma xenografts.

Dosage: 100 mg/kg and 200 mg/kg.

Administration: Oral gavage, twice daily for 14 days.

Monitoring: Measure tumor volume reduction and monitor for significant weight loss as an indicator

of toxicity.

Key Principles for Batch Quality Control

The following diagram summarizes the logical workflow for establishing batch consistency, drawing on

general principles of quality assurance for biological products [5].
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e For Research Use Only: Padnarsertib is strictly for research purposes and not for human
diagnostic or therapeutic use [3].

¢ Clinical Status: Be aware that Padnarsertib is currently under clinical investigation for advanced
solid malignancies and non-Hodgkin's lymphoma [6] [4]. The inherent variability in investigational-
stage products further underscores the need for rigorous in-house quality control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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